Cas no 887201-49-2 (2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo3,2-a1,3diazepin-8-one)

• Product Name: 2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo3,2-a1,3diazepin-8-one
• CAS No: 887201-49-2
• MDL: MFCD04440711
• CID: 4658667
• PubChem ID: 2770932
• Update Time: 2025-07-09

2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo3,2-a1,3diazepin-8-one Chemical and Physical Properties

Names and Identifiers

• 2-MERCAPTO-6,7-DIHYDRO[1,3,4]THIADIAZOLO[3,2-A][1,3]DIAZEPIN-8(5H)-ONE
• 2-Thioxo-2,3,6,7-tetrahydro-[1,3,4]thiadiazolo[3,2-a][1,3]diazepin-8(5H)-one
• 2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo3,2-a1,3diazepin-8-one

• MDL： MFCD04440711

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepines 1,3-diazepines

Additional information on 2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo3,2-a1,3diazepin-8-one

Chemical Profile of 2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo[3,2-a][1,3]diazepin-8-one (CAS No. 887201-49-2)

2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo[3,2-a][1,3]diazepin-8-one, identified by its CAS number 887201-49-2, represents a structurally complex heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the thiadiazole and diazepine classes, which are well-documented for their diverse biological activities. The presence of a sulfur atom in the thiadiazole ring and the fused diazepine moiety contributes to its unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The molecular structure of 2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo[3,2-a][1,3]diazepin-8-one encompasses multiple nitrogen and sulfur atoms that can participate in hydrogen bonding and coordinate interactions with biological targets. Such features are particularly relevant in the design of molecules targeting neurological disorders, infectious diseases, and inflammatory conditions. Recent advancements in computational chemistry have enabled more precise modeling of these interactions, allowing researchers to predict binding affinities and optimize lead compounds more efficiently.

In the context of modern drug development, the synthesis of 2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo[3,2-a][1,3]diazepin-8-one has been refined through multi-step organic reactions that highlight the importance of regioselectivity and yield optimization. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system with high precision. These synthetic methodologies are crucial for ensuring scalability and reproducibility in industrial settings.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. For instance, derivatives of 2-sulfanyl-5H,6H,7H,8H-1,3,4thiadiazolo[3,2-a][1,3]diazepin-8-one have been explored for their antimicrobial properties. Studies have demonstrated that modifications at the sulfur and nitrogen positions can significantly alter the pharmacological profile of the compound. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) approaches.

Recent research published in leading journals has begun to uncover novel mechanisms by which derivatives of this scaffold interact with biological pathways. For example, a study published in *Bioorganic & Medicinal Chemistry* highlighted the ability of certain analogs to inhibit enzymes involved in inflammation pathways. The sulfanyl group plays a critical role in modulating these interactions by serving as a hydrogen bond acceptor or participating in π-stacking interactions with target proteins.

The compound’s stability under various conditions is another critical factor that has been extensively studied. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize its structural integrity. Additionally， computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These findings are essential for predicting how it might behave in different environments within a biological system.

From a therapeutic perspective, 2-sulfanyl-5H,6 H,7 H,8 H,1,3,4thiadiazolo[3,2a][1,3]diazepin-8-one derivatives show promise in addressing unmet medical needs. Researchers are particularly interested in their potential applications as kinase inhibitors due to the presence of nitrogen-rich heterocycles that can mimic natural substrates or bind to allosteric sites on kinases. Preliminary cell-based assays have shown promising results for certain analogs in reducing phosphorylation levels of target kinases.

The synthesis and application of 887201-49-2 also highlight advancements in green chemistry principles. Efforts to develop solvent-free reactions or use biodegradable catalysts align with global initiatives to minimize environmental impact while maintaining high yields and purity standards. Such innovations are increasingly important as pharmaceutical industries strive for sustainable practices.

Future directions for research on 2-sulfanyl-5H,6 H,7 H,8 H,1,3,4thiadiazolo[3,2a][1,3]diazepin-8-one include exploring its role in modulating immune responses or as a prodrug precursor designed to release active metabolites inside target tissues. The versatility of this scaffold allows for extensive chemical derivatization without compromising its core pharmacophoric features.

In conclusion, 8872014902 is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features combined with recent advances in synthetic methodologies make it a compelling candidate for further exploration into novel therapeutic agents. As computational tools continue to improve our understanding of molecular interactions， compounds like this one will play an increasingly important role in addressing complex diseases worldwide.